Cas no 778596-28-4 (HS-PEG10-tBu)
HS-PEG10-tBu Chemical and Physical Properties
Names and Identifiers
-
- HS-PEG10-tBu
- HS-PEG1
- Tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-sulfanylethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]
-
- Inchi: 1S/C27H54O12S/c1-27(2,3)39-26(28)4-5-29-6-7-30-8-9-31-10-11-32-12-13-33-14-15-34-16-17-35-18-19-36-20-21-37-22-23-38-24-25-40/h40H,4-25H2,1-3H3
- InChI Key: JEWMRSWOXSDWIM-UHFFFAOYSA-N
- SMILES: SCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 40
- Rotatable Bond Count: 34
- Complexity: 522
- Topological Polar Surface Area: 120
HS-PEG10-tBu Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H252125-25mg |
HS-PEG10-tBu |
778596-28-4 | 25mg |
$ 315.00 | 2022-06-04 | ||
| TRC | H252125-50mg |
HS-PEG10-tBu |
778596-28-4 | 50mg |
$ 525.00 | 2022-06-04 | ||
| TRC | H252125-100mg |
HS-PEG10-tBu |
778596-28-4 | 100mg |
$ 830.00 | 2022-06-04 | ||
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPT-116-250mg |
Thiol-PEG10-t-butyl ester |
778596-28-4 | >98.00% | 250mg |
¥3250.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPT-116-500mg |
Thiol-PEG10-t-butyl ester |
778596-28-4 | >98.00% | 500mg |
¥4900.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPT-116-100mg |
Thiol-PEG10-t-butyl ester |
778596-28-4 | >98.00% | 100mg |
¥2150.0 | 2023-09-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325204-100mg |
tert-Butyl 1-mercapto-3,6,9,12,15,18,21,24,27,30-decaoxatritriacontan-33-oate |
778596-28-4 | 98% | 100mg |
¥2860.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325204-250mg |
tert-Butyl 1-mercapto-3,6,9,12,15,18,21,24,27,30-decaoxatritriacontan-33-oate |
778596-28-4 | 98% | 250mg |
¥4620.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325204-500mg |
tert-Butyl 1-mercapto-3,6,9,12,15,18,21,24,27,30-decaoxatritriacontan-33-oate |
778596-28-4 | 98% | 500mg |
¥5940.00 | 2024-07-28 | |
| A2B Chem LLC | AH57119-500mg |
HS-PEG10-tBu |
778596-28-4 | min.95% | 500mg |
$595.00 | 2024-04-19 |
HS-PEG10-tBu Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on HS-PEG10-tBu
Comprehensive Guide to HS-PEG10-tBu (CAS No. 778596-28-4): Properties, Applications, and Innovations
HS-PEG10-tBu (CAS No. 778596-28-4) is a specialized polyethylene glycol (PEG) derivative widely utilized in bioconjugation, drug delivery, and material science. This compound features a thiol (SH) terminal group, a 10-unit PEG spacer, and a tert-butyl (tBu) protecting group, making it a versatile tool for researchers and industries. The unique combination of these functional groups enables precise control over molecular interactions, solubility, and stability, addressing critical challenges in modern biotechnology and nanotechnology.
The growing demand for PEGylated compounds like HS-PEG10-tBu is driven by their ability to enhance pharmacokinetics, reduce immunogenicity, and improve drug delivery efficiency. Recent studies highlight its role in antibody-drug conjugates (ADCs), where the PEG spacer minimizes steric hindrance, optimizing target binding. Additionally, its thiol-reactive properties facilitate site-specific modifications, a key focus in precision medicine and nanoparticle functionalization—topics frequently searched in AI-driven research platforms.
From a synthetic perspective, HS-PEG10-tBu exemplifies advancements in click chemistry and protecting group strategies. The tBu group ensures stability during synthesis, while the PEG chain offers water solubility and biocompatibility. These attributes align with trending searches on "PEGylation techniques" and "controlled-release systems," reflecting its relevance in next-generation therapeutics. Furthermore, its application in hydrogel formation and 3D bioprinting underscores its cross-disciplinary utility.
Quality control and characterization of HS-PEG10-tBu involve advanced analytical techniques such as HPLC, NMR, and mass spectrometry, ensuring batch-to-batch consistency—a critical factor for regulatory compliance in pharmaceutical development. Researchers also explore its potential in sustainable chemistry, leveraging PEG’s biodegradability to reduce environmental impact, a hotspot in green chemistry forums.
In summary, HS-PEG10-tBu (CAS No. 778596-28-4) bridges innovation and practicality across life sciences and materials engineering. Its design caters to evolving needs in targeted therapy, diagnostic imaging, and smart materials, making it a staple in cutting-edge research. As AI and automation accelerate discovery, compounds like this will remain pivotal in translating lab breakthroughs into real-world solutions.
778596-28-4 (HS-PEG10-tBu) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)